1-Hexyl-3-vinylimidazolium bromide

• Molecular Formula: C11H19BrN2
• Molecular Weight: 259.19 g/mol
• IUPAC Name: 1-ethenyl-3-hexylimidazol-3-ium;bromide
• InChI: InChI=1S/C11H19N2.BrH/c1-3-5-6-7-8-13-10-9-12(4-2)11-13;/h4,9-11H,2-3,5-8H2,1H3;1H/q+1;/p-1
• InChI Key: MRWHNZBWUFEERI-UHFFFAOYSA-M
• Canonical SMILES: CCCCCC[N+]1=CN(C=C1)C=C.[Br-]

Description

1-Hexyl-3-vinylimidazolium bromide is a room-temperature ionic liquid (RTIL) belonging to the imidazolium-based family. Its molecular formula is C₁₀H₁₉BrN₂, with a molecular weight of 247.18 g/mol and a purity typically exceeding 99% . The compound features a hexyl chain at the N1 position and a vinyl group at the C3 position of the imidazolium ring, paired with a bromide anion. This structural configuration imparts unique physicochemical properties, including moderate hydrophobicity, tunable viscosity, and high thermal stability, making it suitable for applications in catalysis, electrochemistry, and separation science .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Hexyl-3-vinylimidazolium bromide can be synthesized through a quaternization reaction. The process involves the reaction of 1-vinylimidazole with 1-bromohexane. The reaction is typically carried out in an organic solvent such as acetonitrile or toluene, under reflux conditions. The product is then purified through recrystallization or column chromatography .

Industrial Production Methods: In an industrial setting, the synthesis of 1-hexyl-3-vinylimidazolium bromide follows a similar route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Hexyl-3-vinylimidazolium bromide undergoes various chemical reactions, including:

Substitution Reactions: The bromide ion can be substituted with other anions such as tetrafluoroborate or hexafluorophosphate.

Polymerization: The vinyl group allows for polymerization reactions, forming poly(1-hexyl-3-vinylimidazolium) bromide.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include silver tetrafluoroborate or potassium hexafluorophosphate.

Polymerization: Free-radical initiators such as azobisisobutyronitrile (AIBN) are used under thermal or photochemical conditions.

Major Products:

Substitution Reactions: The major products are the corresponding ionic liquids with different anions.

Polymerization: The major product is poly(1-hexyl-3-vinylimidazolium) bromide, which has applications in various fields.

Scientific Research Applications

1-Hexyl-3-vinylimidazolium bromide has a wide range of applications in scientific research:

Chemistry: It is used as a solvent and catalyst in organic synthesis and polymerization reactions.

Biology: The compound is employed in the extraction and purification of biomolecules, such as proteins and nucleic acids.

Industry: The compound is used in electrochemical applications, such as batteries and fuel cells, as well as in the separation and purification of industrial products.

Mechanism of Action

The mechanism of action of 1-hexyl-3-vinylimidazolium bromide is primarily based on its ionic nature and the presence of functional groups. The imidazolium ring interacts with various molecular targets through electrostatic and hydrogen bonding interactions. The vinyl group allows for polymerization and cross-linking reactions, enhancing the compound’s versatility .

Comparison with Similar Compounds

Comparison with Similar Compounds

The properties and applications of 1-hexyl-3-vinylimidazolium bromide are best understood through comparisons with structurally related imidazolium-based ionic liquids. Below is a detailed analysis:

Table 1: Key Properties of 1-Hexyl-3-vinylimidazolium Bromide and Analogues

Compound Name	Alkyl Chain Length	Functional Group	Anion	Hydrophobicity	Thermal Stability (°C)	Viscosity (mPa·s)	Key Applications
1-Hexyl-3-vinylimidazolium bromide	C6 (hexyl)	Vinyl	Br⁻	Moderate	~250–300	450–550*	Catalysis, SPME coatings
1-Butyl-3-vinylimidazolium bromide	C4 (butyl)	Vinyl	Br⁻	Low-Moderate	~200–250	300–400*	Solvent, polymerization
1-Ethyl-3-methylimidazolium bromide	C2 (ethyl)	Methyl	Br⁻	Low	~150–200	100–150	Electrochemistry, solvents
1-Hexyl-3-methylimidazolium bromide	C6 (hexyl)	Methyl	Br⁻	Moderate	~250–300	500–600	Lubricants, extraction
1-Dodecyl-3-methylimidazolium chloride	C12 (dodecyl)	Methyl	Cl⁻	High	~300–350	800–1000	Surfactants, nanomaterials
1-Allyl-3-methylimidazolium bromide	C3 (allyl)	Methyl	Br⁻	Low	~180–220	200–300	Green chemistry, synthesis

*Estimated based on alkyl chain and functional group trends.

Structural and Functional Comparisons

• Alkyl Chain Length :
  Increasing the alkyl chain length (e.g., from ethyl to dodecyl) enhances hydrophobicity and thermal stability but raises viscosity. The hexyl chain in 1-hexyl-3-vinylimidazolium bromide balances moderate hydrophobicity with manageable viscosity, unlike 1-dodecyl-3-methylimidazolium chloride, whose high viscosity limits its use in flow-based systems .

• Functional Groups :
  The vinyl group in 1-hexyl-3-vinylimidazolium bromide introduces π-conjugation and reactivity, enabling covalent modifications (e.g., polymerization) that are absent in methyl-substituted analogues like 1-hexyl-3-methylimidazolium bromide. This property is critical for creating functionalized materials, such as solid-phase microextraction (SPME) coatings .

• Anion Effects :
  Bromide anions generally confer higher conductivity compared to chloride, as seen in the superior electrochemical performance of 1-hexyl-3-vinylimidazolium bromide over chloride-based analogues like 1-dodecyl-3-methylimidazolium chloride .

Research Findings and Limitations

• Thermal Stability :
  1-Hexyl-3-vinylimidazolium bromide decomposes above 250°C, comparable to 1-hexyl-3-methylimidazolium bromide but inferior to 1-dodecyl-3-methylimidazolium chloride (~350°C) due to the destabilizing effect of the vinyl group .

• Toxicity Concerns : Like many imidazolium RTILs, its toxicity remains understudied. Preliminary data suggest moderate ecotoxicity, necessitating careful handling to avoid environmental release .